Cas no 696649-72-6 (3-(4-Ethoxy-3-methoxy-phenyl)-3-tetrazol-1-yl-propionic acid)

• Product Name: 3-(4-Ethoxy-3-methoxy-phenyl)-3-tetrazol-1-yl-propionic acid
• CAS No: 696649-72-6
• MF: C₁₃H₁₆N₄O₄
• MW: 292.290542602539
• CID: 3103225
• PubChem ID: 3292497
• Update Time: 2025-04-21

3-(4-Ethoxy-3-methoxy-phenyl)-3-tetrazol-1-yl-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Ethoxy-3-methoxy-phenyl)-3-tetrazol-1-yl-propionic acid
• STK683801
• SMR000313635
• 3-(4-ethoxy-3-methoxyphenyl)-3-(1H-tetrazol-1-yl)propanoic acid
• HMS2662F17
• CHEMBL1572949
• 696649-72-6
• 3-(4-ethoxy-3-methoxyphenyl)-3-(1{H}-tetrazol-1-yl)propanoic acid
• 3-(4-ETHOXY-3-METHOXYPHENYL)-3-(1H-1,2,3,4-TETRAAZOL-1-YL)PROPANOIC ACID
• MLS000675032
• CS-0322613
• AKOS005597969

• Inchi： 1S/C13H16N4O4/c1-3-21-11-5-4-9(6-12(11)20-2)10(7-13(18)19)17-8-14-15-16-17/h4-6,8,10H,3,7H2,1-2H3,(H,18,19)
• InChI Key： CYGRULHXEUHNCF-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1OC)C(CC(=O)O)N1C=NN=N1

Computed Properties

• Exact Mass: 292.11715500Da
• Monoisotopic Mass: 292.11715500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids